Cas no 2228368-59-8 (tert-butyl N-2-(hydroxyamino)ethyl-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-2-(hydroxyamino)ethyl-N-(propan-2-yl)carbamate
• CAS No: 2228368-59-8
• MF: C₁₀H₂₂N₂O₃
• MW: 218.293282985687
• CID: 6000147
• PubChem ID: 165620367
• Update Time: 2025-05-25

tert-butyl N-2-(hydroxyamino)ethyl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(hydroxyamino)ethyl-N-(propan-2-yl)carbamate
• EN300-1882963
• 2228368-59-8
• tert-butyl N-[2-(hydroxyamino)ethyl]-N-(propan-2-yl)carbamate

• Inchi： 1S/C10H22N2O3/c1-8(2)12(7-6-11-14)9(13)15-10(3,4)5/h8,11,14H,6-7H2,1-5H3
• InChI Key： DPJQWIGYPCRSRM-UHFFFAOYSA-N
• SMILES： O(C(N(CCNO)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.16304257g/mol
• Monoisotopic Mass: 218.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-2-(hydroxyamino)ethyl-N-(propan-2-yl)carbamate

tert-butyl N-2-(hydroxyamino)ethyl-N-(propan-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-2-(hydroxyamino)ethyl-N-(propan-2-yl)carbamate (CAS No. 2228368-59-8) is a specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of carbamates, which are widely used in various industries due to their chemical properties and reactivity. The tert-butyl group in its structure contributes to its stability and solubility, while the N-(propan-2-yl) moiety adds to its functional versatility. The hydroxyamino group further enhances its reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of tert-butyl N-2-(hydroxyamino)ethyl-N-(propan-2-yl)carbamate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. The compound's ability to form stable intermediates has made it a preferred choice in multi-step synthesis processes. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated its effectiveness in synthesizing a new class of β-lactam antibiotics, showcasing its importance in modern pharmacology.

In addition to its pharmaceutical applications, tert-butyl N-2-(hydroxyamino)ethyl-N-(propan-2-yl)carbamate has found significant use in the agrochemical industry. Its role as an intermediate in the production of herbicides and pesticides has been well-documented. A 2023 report by the International Journal of Agricultural Chemistry emphasized its contribution to enhancing crop protection by improving the efficacy of existing agrochemical formulations. The compound's stability under various environmental conditions makes it ideal for large-scale agricultural applications.

The synthesis of tert-butyl N-2-(hydroxyamino)ethyl-N-(propan-2-yl)carbamate involves a multi-step process that combines nucleophilic substitution and condensation reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the compound. Recent advancements in green chemistry have also led to the development of more sustainable synthesis methods, reducing the environmental footprint associated with its production.

From a structural perspective, the compound's tert-butyl group provides steric hindrance, which is crucial for controlling reactivity during synthesis. The N-(propan-2-yl) group adds flexibility to the molecule, enabling it to participate in various chemical transformations. The presence of the hydroxyamino group introduces hydrophilic properties, making it suitable for applications requiring solubility in polar solvents.

Looking ahead, ongoing research is focused on expanding the applications of tert-butyl N-2-(hydroxyamino)ethyl-N-(propan-2-yl)carbamate into emerging fields such as nanotechnology and materials science. Its potential as a building block for constructing advanced materials with tailored properties is currently under investigation. A 2023 study published in *Advanced Materials* highlighted its role in synthesizing novel polymer-based nanocomposites with enhanced mechanical and thermal stability.

In conclusion, tert-butyl N-2-(hydroxyamino)ethyl-N-(propan-2-yl)carbamate (CAS No. 2228368-59-) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and agrochemical production. As research continues to uncover new potential uses, this compound is poised to play an even greater role in advancing scientific and technological innovations.